Cas no 52626-32-1 (2-Bromo-3-chloro-1,8-naphthyridine)

• Product Name: 2-Bromo-3-chloro-1,8-naphthyridine
• CAS No: 52626-32-1
• MF: C₈H₄BrClN₂
• MW: 243.487759590149
• CID: 2950481
• PubChem ID: 73555058
• Update Time: 2025-06-29

2-Bromo-3-chloro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-溴-3-氯-1,8-萘啶
• 2-Bromo-3-chloro-1,8-naphthyridine
• E73966
• 52626-32-1
• CS-0197259
• DTXSID001295466
• BS-50309

• Inchi： 1S/C8H4BrClN2/c9-7-6(10)4-5-2-1-3-11-8(5)12-7/h1-4H
• InChI Key： CTOHOLZTPASUOQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C2C=CC=NC2=N1)Cl

Computed Properties

• Exact Mass: 241.92464g/mol
• Monoisotopic Mass: 241.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8

Additional information on 2-Bromo-3-chloro-1,8-naphthyridine

Professional Introduction to 2-Bromo-3-chloro-1,8-naphthyridine (CAS No. 52626-32-1)

2-Bromo-3-chloro-1,8-naphthyridine, identified by the Chemical Abstracts Service Number (CAS No.) 52626-32-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the naphthyridine class, a structural motif characterized by a fused bicyclic system containing nitrogen atoms. The presence of bromo and chloro substituents on the naphthyridine ring enhances its utility as a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The structural framework of 2-Bromo-3-chloro-1,8-naphthyridine consists of two fused pyridine rings, with bromine and chlorine atoms attached at the 2nd and 3rd positions, respectively. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for further functionalization. The halogen atoms serve as reactive sites for nucleophilic substitution reactions, enabling the construction of more complex structures through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings.

In recent years, 2-Bromo-3-chloro-1,8-naphthyridine has been extensively explored in the synthesis of pharmacologically relevant compounds. Its role as a key intermediate in drug discovery has been highlighted in several cutting-edge studies. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are critical in targeting various forms of cancer. The naphthyridine core is known for its ability to interact with biological targets such as enzymes and receptors, making it an attractive scaffold for medicinal chemists.

One notable application of 2-Bromo-3-chloro-1,8-naphthyridine is in the synthesis of small-molecule inhibitors that modulate protein-protein interactions. These interactions are often implicated in diseases such as Alzheimer's and Parkinson's. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases involved in neurodegenerative pathways. The study emphasized the importance of halogenated naphthyridines in achieving high binding affinity and selectivity.

The versatility of 2-Bromo-3-chloro-1,8-naphthyridine extends beyond kinase inhibition. Researchers have also leveraged this compound to develop antimicrobial agents. The introduction of bromo and chloro groups into the naphthyridine ring enhances its interaction with bacterial enzymes and DNA gyrase, leading to effective antibacterial activity. Preliminary findings suggest that certain derivatives exhibit promising efficacy against multidrug-resistant bacterial strains, addressing a critical unmet need in global healthcare.

Another emerging area where 2-Bromo-3-chloro-1,8-naphthyridine has shown promise is in the development of antiviral therapeutics. The compound's ability to interfere with viral replication mechanisms makes it a valuable candidate for designing novel antiviral drugs. A groundbreaking study published in Nature Chemistry reported the use of this intermediate in synthesizing a series of naphthyridine-based inhibitors that target viral proteases. These inhibitors demonstrated significant antiviral activity in vitro and are being further optimized for clinical applications.

The synthetic methodologies employed in the preparation of 2-Bromo-3-chloro-1,8-naphthyridine are also worth mentioning. Traditional approaches involve multi-step organic transformations starting from readily available precursors such as 1,8-naphthyridine. However, recent advancements have led to more efficient synthetic routes that minimize waste and improve yield. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce bromo and chloro substituents with high precision and selectivity.

In conclusion, 2-Bromo-3-chloro-1,8-naphthyridine (CAS No. 52626-32-1) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is expected to grow further.